5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol

• Molecular Formula: C13H15N3S
• Molecular Weight: 245.35 g/mol
• IUPAC Name: 3-cyclopropyl-4-(2,4-dimethylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H15N3S/c1-8-3-6-11(9(2)7-8)16-12(10-4-5-10)14-15-13(16)17/h3,6-7,10H,4-5H2,1-2H3,(H,15,17)
• InChI Key: JGAPHJWUAOUHNU-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)N2C(=NNC2=S)C3CC3)C

Description

5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol, also known as CCT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and agriculture. This compound belongs to the class of triazole derivatives, which have been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. For example, 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. Additionally, 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been shown to inhibit the activation of NF-κB, a transcription factor that is involved in inflammation and cancer.
Biochemical and Physiological Effects:
5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been found to have several biochemical and physiological effects. For example, 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been found to inhibit the expression of various inflammatory cytokines, such as TNF-α and IL-6. Furthermore, 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been shown to have antioxidant properties, which may contribute to its anticancer activity.

Advantages and Limitations for Lab Experiments

One advantage of 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol is its broad spectrum of biological activities, which makes it a promising candidate for the development of new drugs and agricultural products. Additionally, 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been found to have low toxicity in animal studies, which is a desirable trait for potential drug candidates. However, one limitation of 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol is its poor solubility in water, which may limit its bioavailability and effectiveness in vivo.

Future Directions

There are several future directions for the research and development of 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol. One potential direction is the optimization of the synthesis method to improve the yield and purity of the final product. Additionally, further studies are needed to elucidate the mechanism of action of 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol and to identify its molecular targets. Furthermore, the potential applications of 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol in agriculture, such as its use as a plant growth regulator, warrant further investigation. Finally, the development of 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol-based drugs for the treatment of cancer and other diseases is an exciting area of research that holds great promise for the future.

Synthesis Methods

The synthesis of 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol involves the reaction of 2,4-dimethylphenylhydrazine with ethyl acetoacetate to yield the corresponding hydrazone. The hydrazone is then reacted with cyclopropyl isocyanate to form the triazole ring. Finally, the thiol group is introduced by reacting the triazole with thiourea in the presence of a base. The overall yield of this synthesis method is around 50%, and the purity of the final product can be improved by recrystallization.

Scientific Research Applications

5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been found to exhibit various biological activities, including antifungal, antibacterial, antiviral, and anticancer properties. In particular, 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been shown to inhibit the growth of several cancer cell lines, including breast, lung, and prostate cancer cells. Additionally, 5-cyclopropyl-4-(2,4-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been found to have potential applications in agriculture as a fungicide and plant growth regulator.